Cas no 6419-19-8 (Nitrilotris(methylene)triphosphonic Acid)

Nitrilotris(methylene)triphosphonic Acid Properties

Names and Identifiers

• (Nitrilotris(methylene))triphosphonic acid
• NITRILOTRIMETHANEPHOSPHONIC ACID
• NITRILOTRI(METHYLPHOSPHONIC ACID)
• NITRILOTRIS(METHYLENEPHOSPHONIC ACID)
• NITRILOTRIS(METHYLENE)TRIPHOSPHONIC ACID
• TRIS(PHOSPHONOMETHYL)AMINE
• Dequest 2000
• BRIQUEST 301-50A
• ATMP
• Nitrilotri(methylphosphonic acid) (ATMP)
• Amino tris(methylene phosphonic acid)
• Nitrilotris[methylene]triphosphonicacid
• ATMPA
• Briquest 301
• dowelll37
• ferrofos509
• N,N,N-triphosphonomethyl amine
• nitrilotrimethylenephosphonic acid
• ntpo
• [Bis(phosphonomethyl)amino]methylphosphonic acid
• Aminotris(methanephosphonic acid)
• Aminotris(methylenephosphonic acid)
• Tris(phosphonomethyl)amine (ca. 50% in Water, ca. 2.2mol/L)
• Aminotrimethylene phosphonic acid
• Ferrofos 509
• Dowell L 37
• Nitrilotrimethylphosphonic acid
• Aminotris(methylphosphonic acid)
• Aminotri(methylenephosphonic acid)
• Aminotri(methylene phosphonic acid)
• Aminotri(methylphosphonic acid)
• Phosphonic acid, [n
• HL-101 Amino Trimethylene Phosphonic Acid (ATMP)
• Nitrilotri(methylphosphonic acid)(ATMP)
• +Expand

• MDL： MFCD00002138
• InChIKey： YDONNITUKPKTIG-UHFFFAOYSA-N
• Inchi： 1S/C3H12NO9P3/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13)
• SMILES： P(C([H])([H])N(C([H])([H])P(=O)(O[H])O[H])C([H])([H])P(=O)(O[H])O[H])(=O)(O[H])O[H]

Computed Properties

• Exact Mass: 298.97200
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 6
• Monoisotopic Mass: 298.972
• Heavy Atom Count: 16
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 176

Experimental Properties

• LogP: -1.30600
• PSA: 205.26000
• Boiling Point: 746.2ºC at 760 mmHg
• Melting Point: ~215 °C (dec.)
• Flash Point: 405.1ºC
• Color/Form: Colorless or yellowish transparent liquid, or white granular solid.
• Stability/Shelf Life: Stable. Incompatible with bases, strong oxidizing agents.
• Solubility: Soluble in water, ethanol, acetone, etc. It has stable chemical properties and good thermal stability. It does not separate from sulfuric acid when boiled. The decomposition temperature of dry products is 200 ~ 212 ℃, and it is not easy to hydrolyze.
• Density: 1.28 (50% aq.)

Nitrilotris(methylene)triphosphonic Acid Security Information

• Symbol: GHS07
• RTECS：SZ9860000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S45-S36/37/39-S25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3265
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 36
• Signal Word：Warning
• HazardClass：8
• FLUKA BRAND F CODES：3-9

Nitrilotris(methylene)triphosphonic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%